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Compound of Interest

Compound Name: 2-Fluoro-5-nitropyridine

L  Get Quote

Cat. No.: B1295090

Audience: Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the safety, handling, and
emergency protocols for 2-Fluoro-5-nitropyridine, based on publicly available Material Safety
Data Sheets (MSDS). The information is intended to support laboratory safety and procedural
development for professionals working with this compound.

Chemical Identification

2-Fluoro-5-nitropyridine is a chemical intermediate commonly used in organic synthesis.[1]
Accurate identification is crucial for ensuring proper handling and safety measures are
followed.

Identifier

Value

Chemical Name

2-Fluoro-5-nitropyridine

CAS Number

456-24-6[1][2][3][4][5]

Molecular Formula

CsH3FN202[3][4][5]

Molecular Weight

142.09 g/mol [3][4][5]

Synonyms

2-Fluoro-5-nitropyridine[4]
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Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of 2-Fluoro-5-
nitropyridine. This data is essential for designing experiments and for safe storage.

Property Value

Physical State Liquid[2][3]

Appearance Colorless to Light Yellow / Pale Yellow Liquid[2]
[3][6]

Melting Point 17 - 21 °C/ 62.6 - 69.8 °F[2]

Boiling Point 86 - 87 °C @ 7 mmHg[1][2][6][7]

Density 1.41 - 1.42 g/mL[3][6]

Refractive Index 1.525 - 1.53[3][6]

Solubility Slightly soluble in water[1][6]

Purity Min. 98.0% (GC)[3]

Flash Point No information available[2]

Autoignition Temperature No information available[2]

Hazard Identification and GHS Classification

2-Fluoro-5-nitropyridine is classified as a hazardous chemical under the OSHA Hazard
Communication Standard (29 CFR 1910.1200).[2] Adherence to GHS guidelines is mandatory
for handling this substance.
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Hazard Class Category Hazard Statement

H302: Harmful if swallowed[2]

Acute Oral Toxicity Category 4 -

H315: Causes skin irritation[2]
[4][6]

Skin Corrosion/Irritation Category 2

. . H319: Causes serious eye
Serious Eye Damage/Irritation Category 2

irritation[2][4][6]
Specific Target Organ Toxicity H335: May cause respiratory
) Category 3 o
(Single Exposure) irritation[2][4][6]
Signal Word Warning[2]

Experimental Protocols & Methodologies

Detailed experimental protocols for the derivation of toxicological and ecological data
presented in the source MSDS are not fully disclosed in the available documentation. The
toxicological properties have not been fully investigated.[2] One available protocol details a
method for the synthesis of 5-nitro-2-fluoropyridine, involving the reaction of 5-nitro-2-
chloropyridine with anhydrous potassium fluoride in sulfalone and benzene, followed by
heating, water addition, steam distillation, and extraction.[1] However, methodologies for
determining properties like LD50 or ecological impact are not provided.

Safe Handling and Emergency Response Workflows

The following diagrams outline the recommended workflows for safely handling 2-Fluoro-5-
nitropyridine and for responding to emergency situations. These visual guides are designed to
be easily understood and implemented in a laboratory setting.
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Receive & Log Chemical

\

Don Personal Protective Equipment (PPE)
- Safety Goggles (EN166)
- Nitrile Gloves
- Lab Coat

Chemical Handling

- Use in a well-ventilated area or fume hood.
- Avoid contact with skin, eyes, and clothing.
- Avoid inhalation of vapor.

End of Workflow

Storage Requirements Waste Disposal
- Keep container tightly closed. . f ? .
- Store in a cool, dry, well-ventilated place - DISposs @ GOl Bl S SREIIEr U2 2l
p Sloh W= A approved hazardous waste disposal plant.
- Store locked up, away from moisture and oxidizing agents.

Decontaminate & Doff PPE

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2-Fluoro-5-nitropyridine.
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Exposure Event

W Skin Contact

1. Wash off immediately with plenty of water
for at least 15 minutes.
2. Remove contaminated clothing.
3. Get medical advice if irritation persists.

1. Rinse mouth.
2. Call a POISON CENTER or doctor immediately.

1. Rinse cautiously with water for several minutes.
2. Remove contact lenses, if present and easy to do.
3. Continue rinsing for at least 15 minutes.

4. Get medical attention.

1. Remove to fresh air.
2. Give artificial respiration if not breathing.
3. Get medical attention if symptoms occur.

Click to download full resolution via product page
Caption: First-aid procedures for exposure to 2-Fluoro-5-nitropyridine.

Toxicological and Ecological Information

The toxicological profile of 2-Fluoro-5-nitropyridine is not fully characterized.[2] However,
existing data points to specific hazards that require stringent safety measures.
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Effect

Information

Acute Effects

Harmful if swallowed. Causes skin, eye, and

respiratory irritation.[2][4][6]

STOT - Single Exposure

May cause respiratory system irritation.[2][4]

STOT - Repeated Exposure

No information available.[2]

Carcinogenicity

No information available.[8]

Reproductive/Developmental Effects

No information available.[2]

Ecotoxicity

Do not empty into drains. No specific data

available.[2]

Persistence and Degradability

No information available.[2]

Bioaccumulation

No information available.[2]

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent exposure.

Protection Type

Specification

Eye/Face Protection

Wear chemical safety goggles or glasses
conforming to OSHA 29 CFR 1910.133 or
European Standard EN166.[2]

Skin Protection

Wear appropriate protective gloves and clothing

to prevent skin exposure.[2][9]

Respiratory Protection

Not required under normal use with adequate
ventilation. If irritation occurs or exposure limits
are exceeded, use a NIOSH/MSHA or EN 149
approved respirator.[2][8]

Facility Requirements

Eyewash stations and safety showers must be

in close proximity to the workstation.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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